Cas no 284673-19-4 (1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid)

• Product Name: 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid
• CAS No: 284673-19-4
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• MDL: MFCD11522051
• CID: 5043130
• PubChem ID: 29541467
• Update Time: 2025-06-12

1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-ylmethyl)benzimidazole-5-carboxylic acid
• 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid

• MDL： MFCD11522051
• Inchi： 1S/C13H10N2O2S/c16-13(17)9-3-4-12-11(6-9)14-8-15(12)7-10-2-1-5-18-10/h1-6,8H,7H2,(H,16,17)
• InChI Key： VQHLDOQOQOBBBX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 2.3
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid

Comprehensive Overview of 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid (CAS No. 284673-19-4)

1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid (CAS No. 284673-19-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its benzimidazole core and thienylmethyl substituent, exhibits unique chemical properties that make it valuable for diverse applications. Researchers and industry professionals frequently search for terms like "benzimidazole derivatives," "thiophene-containing compounds," and "CAS 284673-19-4 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid combines a benzimidazole ring with a thiophene moiety, creating a hybrid scaffold with enhanced electronic and biological properties. This structural feature aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their bioavailability and target specificity. Searches for "benzimidazole-carboxylic acid synthesis" and "thienylmethyl benzimidazole uses" highlight the compound's role in developing novel therapeutic agents and functional materials.

In pharmaceutical research, 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid serves as a key intermediate for designing small-molecule inhibitors and enzyme modulators. Its carboxylic acid group enables facile derivatization, making it a versatile building block for medicinal chemistry. Recent studies explore its potential in addressing global health challenges, such as antimicrobial resistance and chronic inflammation, topics frequently queried as "new antibiotic scaffolds" or "anti-inflammatory benzimidazoles."

Beyond biomedicine, this compound's π-conjugated system attracts interest in materials science. The thiophene-benzimidazole hybrid structure contributes to charge transport properties, relevant for organic electronics and photovoltaic devices. Online searches for "conductive polymers from heterocycles" or "CAS 284673-19-4 in OLEDs" underscore its industrial potential in sustainable technologies.

Synthetic protocols for 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid often involve Pd-catalyzed cross-coupling or multicomponent reactions, reflecting advanced methodologies in organic synthesis. Laboratory professionals frequently inquire about "optimized synthesis of CAS 284673-19-4" or "purification techniques for benzimidazole acids," indicating practical demand for scalable production. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in precision medicine.

Analytical characterization of 284673-19-4 typically employs HPLC, NMR, and mass spectrometry, with researchers searching for "spectral data for thienylmethyl benzimidazoles." Its crystalline form has been studied via X-ray diffraction, revealing intermolecular hydrogen bonding patterns that influence material properties. Such structural insights are crucial for computational chemists querying "DFT studies on benzimidazole-thiophene systems."

Environmental and safety profiles of 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid comply with modern green chemistry principles, with biodegradability studies showing promising results. This aspect resonates with searches for "eco-friendly heterocyclic compounds" and "sustainable pharmaceutical intermediates," reflecting industry shifts toward greener processes.

In conclusion, 1-(2-thienylmethyl)-1H-benzimidazole-5-carboxylic acid (CAS No. 284673-19-4) represents a multifunctional chemical entity bridging medicinal chemistry and advanced materials. Its structural ingenuity continues to inspire innovations across disciplines, from targeted drug delivery to flexible electronics, positioning it as a compound of enduring scientific and industrial significance.